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Introduction
Stachyose is a naturally occurring tetrasaccharide belonging to the raffinose family of

oligosaccharides (RFOs).[1] It is found in a variety of plants, particularly in legumes such as

soybeans and peas.[2] As a functional oligosaccharide, stachyose is of significant interest to

researchers in the fields of nutrition, gut microbiology, and drug development due to its

prebiotic properties and potential health benefits.[3] This guide provides a comprehensive

overview of the chemical structure, physicochemical properties, metabolic pathways, and

relevant experimental protocols for the study of stachyose.

Chemical Structure
Stachyose is a non-reducing tetrasaccharide with the molecular formula C₂₄H₄₂O₂₁. It is

composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit. The

monosaccharide units are sequentially linked as follows: Gal(α1→6)Gal(α1→6)Glc(α1↔2β)Fru.

[4][5] The systematic IUPAC name for stachyose is β-D-Fructofuranosyl O-α-D-

galactopyranosyl-(1→6)-α-D-galactopyranosyl-(1→6)-α-D-glucopyranoside.[4]

The structure consists of a sucrose core with two additional α-D-galactose units attached via

α(1→6) glycosidic bonds to the glucose moiety of sucrose.[6] The presence of these α-

galactosidic linkages makes stachyose indigestible by human intestinal enzymes, which lack

the necessary α-galactosidase activity.[1][2]
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Physicochemical Properties of Stachyose
A summary of the key physicochemical properties of stachyose is presented in the table

below, providing essential data for experimental design and application.

Property Value References

Molecular Formula C₂₄H₄₂O₂₁ [4][7]

Molecular Weight 666.58 g/mol [4][7]

CAS Number 470-55-3 (anhydrous) [4][5]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 167-170 °C (anhydrous) [8]

Optical Rotation [α]²³_D_ +131.3° (c=4.5 in H₂O) [8]

Solubility

Easily soluble in water (50

mg/mL); insoluble in organic

solvents like ethanol.

[5]

Density 1.84 g/cm³ (predicted) [5][9]

pKa (strongest acidic) 11.63 (predicted) [8][10]

Sweetness
Approximately 22-28% that of

sucrose.
[3]

Stability
Stable under acidic and high-

temperature conditions.

Metabolic Pathways
Stachyose plays a role in plant physiology and is metabolized by gut microbiota in humans.

The following diagrams illustrate these key pathways.

Biosynthesis of Stachyose in Plants
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In plants, stachyose is synthesized as part of the raffinose family of oligosaccharides. This

pathway is crucial for carbon storage and transport, as well as for conferring tolerance to

abiotic stresses like cold and desiccation. The biosynthesis begins with sucrose and involves

the sequential addition of galactose units from a donor molecule, galactinol.

UDP-Galactose

Galactinol Synthase
(GolS)

myo-Inositol

Sucrose Raffinose Synthase
(RS) Raffinose

Stachyose Synthase
(STS) Stachyose

Galactinol

Stachyose α-Galactosidase
(from gut microbiota)

Galactose

Further
Fermentation

Sucrose

Short-Chain Fatty Acids
(Acetate, Propionate, Butyrate)

Gases
(CO₂, H₂, CH₄)
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Start:
Plant Sample (e.g., Soybeans)

Sample Grinding

Aqueous Extraction
(with enzyme inactivation)

Centrifugation & Filtration

Optional: Purification
(e.g., Activated Charcoal)

Sample Dilution & Filtration
(0.45 µm filter)

 (if no purification)

HPLC Analysis
(Carbohydrate Column, RI Detector)

Data Analysis:
Peak Identification & Quantification

End:
Stachyose Concentration Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b150584?utm_src=pdf-custom-synthesis
https://scispace.com/pdf/laboratory-experiments-illustrating-evaluation-of-raffinose-49ic5j39a8.pdf
https://www.researchgate.net/publication/307092502_Efficient_purification_and_complete_NMR_characterization_of_galactinol_sucrose_raffinose_and_stachyose_isolated_from_Pinus_halepensis_Aleppo_pine_seeds_using_acetylation_procedure
https://pmc.ncbi.nlm.nih.gov/articles/PMC4624830/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4624830/
https://scispace.com/pdf/reduction-of-oligosaccharide-content-of-soybeans-by-the-1qmlp9f1vz.pdf
https://www.researchgate.net/publication/230176855_Extraction_of_oligosaccharides_during_cooking_of_whole_soybean
https://www.researchgate.net/publication/230319523_A_simplified_method_for_the_quantitative_determination_of_sucrose_raffinose_and_stachyose_in_legume_seeds
https://www.researchgate.net/figure/HPLC-chromatograms-of-mixed-sucrose-raffinose-and-stachyose-standards-a-and_fig2_333029419
https://www.researchgate.net/figure/HPLC-analyses-of-raffinose-and-stachyose-hydrolysis-The-degradation-of-raffinose-and_fig3_309894401
https://www.researchgate.net/figure/HPLC-analysis-of-melibiose-raffinose-and-stachyose-hydrolyzed-by-ScAGal-Percentage-of_fig3_336432191
https://pmc.ncbi.nlm.nih.gov/articles/PMC3722405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3722405/
https://www.benchchem.com/product/b150584#stachyose-chemical-structure-and-properties
https://www.benchchem.com/product/b150584#stachyose-chemical-structure-and-properties
https://www.benchchem.com/product/b150584#stachyose-chemical-structure-and-properties
https://www.benchchem.com/product/b150584#stachyose-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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